Cas no 1445951-00-7 (tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate)

• Product Name: tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate
• CAS No: 1445951-00-7
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• MDL: MFCD25509333
• CID: 4605126
• Update Time: 2025-05-21

tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 2-Bromo-8,9-Dihydro-5H-Pyrido[2,3-D]Azepine-7(6H)-Carboxylate
• Tert-Butyl 2-Bromo-8,9-Dihydro-5H-Pyrido[2,3-D]Azepine-7(6H)-Carboxylate(WX141096)
• tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate

• MDL： MFCD25509333
• Inchi： 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)17-8-6-10-4-5-12(15)16-11(10)7-9-17/h4-5H,6-9H2,1-3H3
• InChI Key： TVCSEOCDEGQRKK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2=CC=C(Br)N=C2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Additional information on tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate

Comprehensive Overview of tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate (CAS No. 1445951-00-7)

The compound tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate (CAS No. 1445951-00-7) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a bromo substituent and a tert-butyl carboxylate group, makes it a versatile building block for the development of complex heterocyclic compounds. Researchers and chemists frequently search for this compound due to its relevance in drug discovery and its role in cross-coupling reactions, which are pivotal in modern synthetic chemistry.

In recent years, the demand for tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate has surged, driven by its applications in the synthesis of bioactive molecules. Its pyridoazepine core is a key scaffold in medicinal chemistry, often explored for its potential in targeting neurological and oncological pathways. This aligns with current trends in precision medicine and small-molecule drug development, where researchers seek novel heterocycles to address unmet medical needs. The compound's CAS No. 1445951-00-7 is frequently queried in scientific databases, reflecting its growing importance in R&D.

From a synthetic perspective, the bromo moiety in tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate enables facile functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are central to the construction of drug-like molecules, a topic of high interest in both academic and industrial settings. Additionally, the tert-butyl ester group offers a protective strategy for carboxylic acid derivatives, a technique widely used in peptide synthesis and prodrug design.

Another area of interest is the compound's potential role in green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable practices, intermediates like tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate are evaluated for their compatibility with catalytic processes and solvent-free reactions. This aligns with broader searches for eco-friendly synthetic routes and atom-efficient methodologies, which are trending topics in chemical research.

Quality and purity are critical for CAS No. 1445951-00-7, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring it meets the stringent standards required for high-throughput screening and lead optimization. These aspects are frequently searched by quality control professionals and synthetic chemists.

In summary, tert-butyl 2-bromo-5,6,8,9-tetrahydropyrido[2,3-d]azepine-7-carboxylate (CAS No. 1445951-00-7) is a valuable intermediate with broad applicability in drug discovery and heterocyclic chemistry. Its relevance to cutting-edge research and alignment with industry trends, such as sustainable synthesis and targeted therapeutics, underscores its importance in contemporary scientific endeavors.